4-(1-butyl-1H-imidazol-2-yl)-1-[(1,1-dioxido-2,3-dihydro-3-thienyl)acetyl]piperidine

• IUPAC Name: 1-[4-(1-butylimidazol-2-yl)piperidin-1-yl]-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)ethanone
• InChI: InChI=1S/C18H27N3O3S/c1-2-3-8-21-11-7-19-18(21)16-4-9-20(10-5-16)17(22)13-15-6-12-25(23,24)14-15/h6-7,11-12,15-16H,2-5,8-10,13-14H2,1H3
• InChI Key: NZQNXSHFSWNAGD-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1C2CCN(CC2)C(=O)CC3CS(=O)(=O)C=C3
• Molecular Formula: C18H27N3O3S
• Molecular Weight: 365.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 4-(1-butyl-1H-imidazol-2-yl)-1-[(1,1-dioxido-2,3-dihydro-3-thienyl)acetyl]piperidine often involves multicomponent cyclocondensation reactions, employing catalysts to enhance reaction efficiency. For instance, Rajkumar et al. (2014) described a synthesis method for piperazine derivatives using a cyclocondensation process involving diacetyl, aromatic aldehyde, 2-(piperazin-1-yl)ethanamine, and ammonium acetate with SO4 2−/Y2O3 as a catalyst in ethanol, showcasing a methodology that could be analogous to the synthesis of our target compound (Rajkumar, Kamaraj, & Krishnasamy, 2014).